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1. Introduction

N-nitroso-nintedanib is a potential nitrosamine impurity of Nintedanib, a tyrosine kinase
inhibitor used in the treatment of various cancers and idiopathic pulmonary fibrosis. Due to the
classification of many nitrosamines as probable human carcinogens, regulatory bodies such as
the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have
established stringent guidelines for their control in pharmaceutical products.[1] This document
provides a detailed standard operating procedure (SOP) for the confirmatory testing of N-
nitroso-nintedanib in Nintedanib drug substance and drug product using Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective
analytical technique.[2]
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2. Principle

This method relies on the chromatographic separation of N-nitroso-nintedanib from the active
pharmaceutical ingredient (API), Nintedanib, and other potential impurities, followed by
detection and quantification using a tandem mass spectrometer. The identification is based on
the retention time and the specific mass-to-charge (m/z) transitions of the precursor ion to
product ions, a technique known as Multiple Reaction Monitoring (MRM). Quantification is
achieved by comparing the response of the analyte in the sample to that of a certified reference
standard.

3. Materials and Reagents

» Reference Standard: N-nitroso-nintedanib certified reference material.

 Internal Standard (IS): Nintedanib-d3 or a suitable stable isotope-labeled analogue.

e Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade).
e Reagents: Formic acid (LC-MS grade).

e Drug Substance/Product: Nintedanib API or finished dosage form.

4. Instrumentation and Analytical Conditions

A validated LC-MS/MS system equipped with a triple quadrupole mass spectrometer is
required. The following are recommended starting conditions, which should be optimized for
the specific instrument used.

4.1. Liquid Chromatography
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Parameter Recommended Condition

Zorbax SB-C18, 100 mm x 3.0 mm, 3.5 um or

Column
equivalent
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B Acetonitrile
Flow Rate 0.3 mL/min
Gradient Isocratic: 65% B
Column Temperature 40 °C
Injection Volume 5puL
Run Time Approximately 5 minutes
4.2. Mass Spectrometry
Parameter Recommended Condition
lonization Mode Electrospray lonization (ESI), Positive
Capillary Voltage 3.5kV
Source Temperature 400 °C
Desolvation Gas Flow Instrument dependent, optimize for signal
Collision Gas Argon

4.3. MRM Transitions

The following MRM transitions should be monitored. The collision energies should be optimized
for the specific instrument to achieve maximum signal intensity.
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Precursor lon Product lon Dwell Time Collision
Compound

(m/z) (m/z) (ms) Energy (eV)
N-nitroso- To be determined o

] ] 569.2 o 100 Optimize

nintedanib empirically
Nintedanib 540.3 113.1 100 Optimize
Nintedanib-d3

543.3 113.1 100 Optimize

(IS)

Note: The precursor ion for N-nitroso-nintedanib is predicted based on its molecular weight of
568.62 g/mol .[3][4][5] The product ions need to be determined by infusing a standard solution
and performing a product ion scan. A potential fragmentation pathway similar to Nintedanib
might involve the cleavage of the piperazine moiety.

5. Experimental Protocols
5.1. Standard Solution Preparation

e Stock Solution (100 pg/mL): Accurately weigh about 1.0 mg of N-nitroso-nintedanib
reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with
methanol.

e Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the mobile phase to cover the expected concentration range
of the impurity in the samples. A typical calibration curve might range from 0.1 ng/mL to 100
ng/mL.

 Internal Standard Stock Solution (100 pg/mL): Prepare a stock solution of the internal
standard in a similar manner to the analyte stock solution.

e Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution
with the mobile phase.

5.2. Sample Preparation

5.2.1. Nintedanib Drug Substance (API)
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o Accurately weigh approximately 100 mg of the Nintedanib drug substance into a 50 mL
volumetric flask.

e Add a suitable volume of diluent (e.g., Methanol:Water 1:1 v/v) to dissolve the sample.

o Spike with the internal standard working solution to achieve a final concentration of 10
ng/mL.

« Dilute to the mark with the diluent and mix well.

o Filter the solution through a 0.22 um PVDF syringe filter into an HPLC vial for analysis.
5.2.2. Nintedanib Drug Product (e.g., Capsules)

» Take a representative number of capsules and determine the average weight.

o Empty the contents of the capsules and grind to a fine powder.

o Accurately weigh a portion of the powder equivalent to 100 mg of Nintedanib into a 50 mL
volumetric flask.

o Add approximately 30 mL of diluent (e.g., Methanol:Water 1:1 v/v) and sonicate for 15
minutes to ensure complete dissolution of the drug.

o Spike with the internal standard working solution to a final concentration of 10 ng/mL.
 Dilute to the mark with the diluent, mix well, and allow any excipients to settle.

e Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

« Filter the supernatant through a 0.22 um PVDF syringe filter into an HPLC vial for analysis.
6. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the
following parameters:
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o Specificity: The ability to assess the analyte unequivocally in the presence of components
that may be expected to be present. This is demonstrated by the absence of interfering
peaks at the retention time of N-nitroso-nintedanib in a blank and placebo sample.

 Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte. A minimum of five concentrations should be used to establish the calibration
curve, and the correlation coefficient (r?) should be > 0.99.

» Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a
sample that can be detected and quantified with suitable precision and accuracy,
respectively.

e Accuracy: The closeness of the test results obtained by the method to the true value. This is
typically assessed by recovery studies at three different concentration levels.

e Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This should be
assessed at both the repeatability (intra-day) and intermediate precision (inter-day) levels.

» Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.

7. Data Presentation

The following tables summarize the expected performance characteristics of a validated
method.

Table 1: System Suitability

Parameter Acceptance Criteria
Tailing Factor <20
Theoretical Plates > 2000

< 15.0% for LOQ, < 5.0% for other

%RSD of Peak Areas (n=6) rati
concentrations
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Table 2: Method Validation Summary (Hypothetical Data)

Parameter

Result

Linearity Range

0.1 - 100 ng/mL

Correlation Coefficient (r?) >0.995
LOD 0.03 ng/mL
LOQ 0.1 ng/mL

Accuracy (Recovery)

90.0 - 110.0%

Precision (%RSD) <15.0%
8. Visualizations
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Caption: Experimental workflow for the confirmatory testing of N-nitroso-nintedanib.
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Caption: Logical relationship from risk assessment to regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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